4-(3-Hydroxyphenyl)piperidine
CAS No.: 110878-71-2
VCID: VC0009838
Molecular Formula: C11H15NO
Molecular Weight: 177.24 g/mol
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Description | 4-(3-Hydroxyphenyl)piperidine is a chemical compound with the molecular formula C11H15NO . It is also known by other names such as 3-(piperidin-4-yl)phenol . The computed properties of this compound include a molecular weight of 177.25 g/mol . Research indicates that 4-(3-hydroxyphenyl)piperidine is part of a class of compounds that exhibit pure opioid antagonist activity . One such compound is Alvimopan, a trans-3,4-dimethyl-4-(3-hydroxyphenyl) piperidine, which functions as a selective, peripherally acting μ-opioid receptor antagonist . Another related compound is N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine, which are opioid receptor antagonists where the antagonist properties are not due to the type of N-substituent . These compounds have been explored for their potential use as molecular probes and in the development of selective opioid receptor antagonists . Patents are available for chemical structures related to 4-(3-Hydroxyphenyl)piperidine, indicating ongoing research and potential applications . |
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CAS No. | 110878-71-2 |
Product Name | 4-(3-Hydroxyphenyl)piperidine |
Molecular Formula | C11H15NO |
Molecular Weight | 177.24 g/mol |
IUPAC Name | 3-piperidin-4-ylphenol |
Standard InChI | InChI=1S/C11H15NO/c13-11-3-1-2-10(8-11)9-4-6-12-7-5-9/h1-3,8-9,12-13H,4-7H2 |
Standard InChIKey | FINLIMGQGJZNRN-UHFFFAOYSA-N |
SMILES | C1CNCCC1C2=CC(=CC=C2)O |
Canonical SMILES | C1CNCCC1C2=CC(=CC=C2)O |
PubChem Compound | 10583453 |
Last Modified | Sep 13 2023 |
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